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Compound of Interest

Chlorpromazine N-Oxide Maleic
Compound Name:

Acid Salt
CAS No.: 18683-80-2
Cat. No.: B571473

Get Quote

Executive Summary

Chlorpromazine N-Oxide (CPZ-NO) is a critical metabolite of the antipsychotic Chlorpromazine
(CP2). In bioanalytical assays, it serves as a marker for N-oxidation metabolic pathways
(mediated by FMO enzymes and CYPs). However, CPZ-NO is chemically labile. It is
susceptible to photoreduction (reverting to the parent drug), thermal rearrangement, and
isobaric interference with Chlorpromazine Sulfoxide (CPZ-SO).

This guide provides a rigorous, self-validating protocol for the preparation, storage, and
analytical verification of CPZ-NO Maleic Acid Salt stock solutions.

Physicochemical Profile & Critical Instability

Factors
The Molecule

¢ Compound: Chlorpromazine N-Oxide Maleic Acid Salt
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o Core Instability: The N-O bond is thermodynamically less stable than the S-O bond found in
its sulfoxide isomer.

e Salt Form: The maleate salt enhances water solubility compared to the free base, but it
introduces hygroscopicity.

The "Isobaric Trap"

A common failure mode in CPZ metabolite quantification is the misidentification of the N-oxide
and Sulfoxide forms. Both add exactly one oxygen atom to the parent structure, resulting in
identical molecular weights.

Monoisotopic Mass

Compound Formula Stability
(Da)
Chlorpromazine Moderate (Light
C17H19CIN2S 318.09 -
(Parent) Sensitive)

Low (Redox/Light

CPZ N-Oxide (Target) C17H19CIN20S 334.09 -
Sensitive)
CPZ Sulfoxide High (Stable Oxidation
) C17H19CIN20S 334.09
(Impurity) Product)

Key Insight: Mass Spectrometry (LC-MS) alone cannot distinguish these isomers without
specific fragmentation optimization. Chromatographic separation is the only reliable validation
method.

Degradation Pathways (Visualized)

The following diagram illustrates the degradation risks during storage. The N-oxide can revert
to the parent drug (reduction) or rearrange, while the parent drug can oxidize to the stable
sulfoxide.
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Figure 1: Critical Degradation Pathways of CPZ N-Oxide
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Figure 1: The primary risk is the reversion of N-Oxide to the Parent Drug (Red) via
photoreduction, and the formation of the isobaric Sulfoxide (Yellow).

Protocol: Stock Solution Preparation

Objective: Create a 10 mM Stock Solution. Pre-requisites: Amber glassware, Argon/Nitrogen
gas, Analytical Balance (0.01 mg precision).

Step 1: Solvent Selection

Do not use water for the primary stock. Aqueous solutions of CPZ-NO are prone to pH-
dependent hydrolysis and opalescence (precipitation) over time.
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e Primary Solvent:DMSO (Dimethyl Sulfoxide). Anhydrous, 299.9%.

o Why? DMSO stabilizes the dipole of the N-oxide bond and prevents hydrolysis better than
protic solvents like Methanol.

Step 2: Mass Correction Calculation

Commercial standards are often the Maleic Acid salt. You must correct for the salt mass to
achieve an accurate molarity of the active moiety.

Example:

MW (CPZ N-Oxide Free Base) = 334.86 g/mol

MW (Maleic Acid) = 116.07 g/mol

MW (Salt, 1:1 stoichiometry) = 450.93 g/mol

Correction Factor: 1.35

Step 3: Dissolution Procedure

e Environment: Dim the lights or use Red/Amber LED lab lighting. Phenothiazines degrade
rapidly under standard fluorescent tubes (emission ~400-500nm).

» Weighing: Weigh the target amount of CPZ-NO Maleate into an Amber volumetric flask.

¢ Solvation: Add DMSO to 80% of volume. Sonicate briefly (max 30 seconds) in a bath not
exceeding 25°C. Heat promotes N-oxide decomposition.

¢ Fill: Dilute to volume with DMSO.

 Inerting: Gently purge the headspace with Argon or Nitrogen for 15 seconds to displace
oxygen.

o Aliquot: Immediately dispense into single-use amber HPLC vials (glass preferred over plastic
to minimize sorption).
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Storage & Stability Matrix

Storage Condition Expected Stability Notes
Recommended. Minimal redox
-80°C (DMSO0) 12 Months o
activity.
Acceptable for short-term
-20°C (DMSO) 3-6 Months _
studies.
] Risk of slow thermal
4°C (Refrigerated) <1 Week _
degradation.
. Unsafe. Significant
Room Temp (Solution) < 24 Hours o
photoreduction risk.
Repeated condensation
Freeze/Thaw Cycles Max 3 Cycles

introduces moisture.

Analytical Validation (QC)

Before using stored stock, you must validate integrity. A simple UV check is insufficient
because the Parent and N-oxide have overlapping spectra. You must use HPLC to separate
the Isobaric Impurity.

QC Method: HPLC-UVIMS

e Column: C18 End-capped (e.g., Waters XBridge or Phenomenex Kinetex), 3.5 um, 150 x 4.6
mm.

o Mobile Phase A: Water + 0.1% Formic Acid (or 20mM Ammonium Acetate for pH stability).
» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]
e Gradient: 10% B to 90% B over 15 minutes.

e Detection: UV at 254 nm (universal) and 300 nm (specific to phenothiazine core).

Validation Logic (Decision Tree)
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Figure 2: QC Decision Logic for CPZ-NO Stock
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Figure 2: Validation logic. Note that CPZ (Parent) usually elutes LATER than N-oxide in
Reverse Phase due to higher lipophilicity, but Sulfoxide elution can vary based on pH. Always
run a mix of Parent + N-Oxide to confirm retention times.

Troubleshooting & FAQs
Q: My solution turned pink/reddish.

o Cause: This is the "Pink Phenothiazine" reaction, indicating radical cation formation and
oxidation.

» Action: Discard immediately. The stock has undergone significant oxidative degradation.
Q: Can | use Methanol for the stock?

e Answer: Methanol is acceptable for working dilutions (e.g., 100 uM) used immediately. For
long-term stock (10 mM), DMSO is superior because it is aprotic and less likely to facilitate
proton-transfer reactions that catalyze N-oxide rearrangement.

Q: How do I distinguish N-Oxide from Sulfoxide if | don't have standards for both?

» Technique: Chemical Reduction Test. Treat a small aliquot with a mild reducing agent (e.qg.,
Titanium(lll) chloride or metabisulfite).

o N-Oxide: Will rapidly reduce to the Parent (CPZ).
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o Sulfoxide: Is chemically robust and will not easily reduce under mild conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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